Cas no 16524-41-7 (Phosphine oxide, 1,3-propanediylbis[diphenyl-)

Phosphine oxide, 1,3-propanediylbis[diphenyl- structure

16524-41-7 structure

Product Name:Phosphine oxide, 1,3-propanediylbis[diphenyl-

CAS No:16524-41-7

Molecular Formula:C₂₇H₂₆O₂P₂

Molecular Weight:444.441668987274

CID:1344968

Phosphine oxide, 1,3-propanediylbis[diphenyl- Properties

Names and Identifiers

- 3-(diphenylphosphoryl)propyl(diphenyl)phosphine oxide
- Phosphine oxide, 1,1'-(1,3-propanediyl)bis[1,1-diphenyl-
- InChIKey： WUHFTNFXBQUQGP-UHFFFAOYSA-N
- Inchi： 1S/C27H26O2P2/c28-30(24-14-5-1-6-15-24,25-16-7-2-8-17-25)22-13-23-31(29,26-18-9-3-10-19-26)27-20-11-4-12-21-27/h1-12,14-21H,13,22-23H2
- SMILES： P(CCCP(C1C=CC=CC=1)(C1=CC=CC=C1)=O)(C1=CC=CC=C1)(C1C=CC=CC=1)=O

Computed Properties

Exact Mass: 33.99729

Experimental Properties

PSA: 0
Boiling Point: 567.7±33.0 °C(Predicted)
Melting Point: 195 °C
Density: 1.20±0.1 g/cm3(Predicted)

Phosphine oxide, 1,3-propanediylbis[diphenyl- Synthesis

Synthetic Circuit 1

6737-42-4

6737-42-4

16524-41-7

16524-41-7

85685-99-0

85685-99-0

Reaction Conditions

1.1 Reagents: Oxygen Solvents: Chloroform-d

Reference

31P NMR spectroscopic analysis on photooxidation of 1,n-bis(diphenylphosphino)alkanes with the aid of DFT calculations

Yasui, Shinro ; et al, Journal of Physical Organic Chemistry, 2020, 33(4),

Phosphine oxide, 1,3-propanediylbis[diphenyl- Raw materials

1,3-Bis(diphenylphosphino)propane

Phosphine oxide, 1,3-propanediylbis[diphenyl- Preparation Products

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